![molecular formula C20H20N4O3S B2875632 2-ethoxy-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide CAS No. 1203166-85-1](/img/structure/B2875632.png)
2-ethoxy-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide
Description
2-ethoxy-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
BenchChem offers high-quality 2-ethoxy-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethoxy-N-(1-methyl-6-oxo-4-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds containing the imidazole ring, which is structurally similar to the pyrazolo[3,4-b]pyridine moiety in our compound, have been reported to exhibit significant antimicrobial properties . This suggests that our compound could be synthesized and tested for its efficacy against various bacterial and fungal strains, potentially leading to the development of new antimicrobial agents.
Anti-inflammatory and Antioxidant Properties
The thiophene moiety present in the compound is known to contribute to anti-inflammatory and antioxidant activities . Research could explore the extent of these properties in our compound, which could be beneficial in the treatment of chronic inflammatory diseases and in combating oxidative stress in cells.
Antitubercular Agent
Derivatives of imidazole, which share a resemblance with the core structure of our compound, have shown activity against Mycobacterium tuberculosis . The compound could be investigated for its potential role as an antitubercular agent, which is crucial given the rising resistance to current tuberculosis drugs.
Anticancer Activity
The presence of both imidazole and thiophene rings in related compounds has been associated with antitumor effects . Our compound could be part of oncological research, aiming to understand its mechanism of action and potential as a cancer therapeutic.
Antiulcer Applications
Imidazole derivatives are known to possess antiulcer properties, as seen in drugs like omeprazole . The compound could be studied for its ability to regulate gastric acid secretion and protect the gastric mucosa.
Antiviral Potential
Given the broad range of biological activities exhibited by imidazole-containing compounds, including antiviral effects , our compound could be a candidate for research into treatments for viral infections.
Antidiabetic Effects
Some imidazole derivatives have been reported to exhibit antidiabetic activity . The compound could be investigated for its potential to modulate blood glucose levels and its mechanism of action in diabetes management.
Neuroprotective Effects
The antioxidant properties of thiophene derivatives suggest that our compound might also have neuroprotective effects . It could be studied for its potential in the treatment of neurodegenerative diseases, where oxidative stress is a contributing factor.
properties
IUPAC Name |
2-ethoxy-N-(1-methyl-6-oxo-4-thiophen-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c1-3-27-14-8-5-4-7-12(14)20(26)22-18-17-13(15-9-6-10-28-15)11-16(25)21-19(17)24(2)23-18/h4-10,13H,3,11H2,1-2H3,(H,21,25)(H,22,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQFBZYFLSZFOFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=NN(C3=C2C(CC(=O)N3)C4=CC=CS4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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